1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol

• IUPAC Name: 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanol
• InChI: InChI=1S/C5H8N2O2/c1-3(8)5-6-4(2)7-9-5/h3,8H,1-2H3
• InChI Key: IZIZOMNWXFKESX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C(C)O
• Molecular Formula: C5H8N2O2
• Molecular Weight: 128.13 g/mol

Description

1,2,4-Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazole derivatives has been a subject of interest in many studies. For instance, one study reported the synthesis of novel 1,2,4-oxadiazole derivatives and evaluated them for their agricultural activities.

Molecular Structure Analysis

Oxadiazoles, being five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms constitute four regioisomeric structures such as 1,2,3-oxadiazole, 1,2,5-oxadiazole, 1,2,4-oxadiazole and 1,3,4-oxadiazole.

Chemical Reactions Analysis

The chemical reactions of 1,2,4-oxadiazole derivatives can vary based on the substituents present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazole derivatives can vary based on the specific derivative.

Scientific Research Applications

Medicine

1,3,4-Oxadiazoles have been successfully used in the treatment of various diseases in humans. They exhibit antibacterial, antiviral, blood pressure lowering, antifungal, antineoplastic, anticancer, antioxidant, anti-inflammatory, and analgesic properties.

Agriculture

Compounds based on 1,3,4-oxadiazole can act as plant protection agents due to their herbicidal, insecticidal, and fungicidal activity. They are also used in agriculture as herbicides, insecticides, and plant protection agents against diseases caused by bacteria, viruses, and fungi.

Anti-infective Agents

Several research groups have synthesized diversely substituted 1,2,4-oxadiazoles as anti-infective agents having anti-bacterial, anti-viral, anti-leishmanial, etc. activities.

Anticancer Potential

1,3,4-oxadiazole derivatives have shown anticancer potential by inhibiting specific cancer biological targets, such as inhibiting telomerase activity, HDAC, thymidylate synthase, and the thymidine phosphorylase enzyme.

Optical Properties

The oxadiazole moieties also have valuable optical properties.

Synthesis of Complex Structures

Due to the constantly growing interest in heterocyclic systems of this nature, new methods of obtaining complex structures containing oxadiazole rings are sought.

Safety And Hazards

The safety and hazards associated with 1,2,4-oxadiazole derivatives can vary based on the specific derivative.

Future Directions

The future directions of research on 1,2,4-oxadiazole derivatives could involve the synthesis of novel derivatives with potential applications in various fields.